Cas no 109069-00-3 (4-(3-Methylpiperidin-1-yl)sulfonylaniline)

• Product Name: 4-(3-Methylpiperidin-1-yl)sulfonylaniline
• CAS No: 109069-00-3
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD02746182
• CID: 842573
• PubChem ID: 3146105
• Update Time: 2025-06-12

4-(3-Methylpiperidin-1-yl)sulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 4-((3-Methylpiperidin-1-yl)sulfonyl)aniline
• 4-(3-Methyl-piperidine-1-sulfonyl)-phenylamine
• 4-[(3-methylpiperidin-1-yl)sulfonyl]aniline
• 4-[(3-methylpiperidin-1-yl)sulfonyl]aniline(SALTDATA: FREE)
• 4-[(3-methylpiperidyl)sulfonyl]phenylamine
• AC1MJZPM
• AC1Q2R5C
• Oprea1_518537
• SBB046765
• 4-[(3-methyl-1-piperidyl)sulfonyl]aniline
• 4-[(3-methyl-1-piperidinyl)sulfonyl]aniline
• [4-[(3-methyl-1-piperidyl)sulfonyl]phenyl]amine
• 4-[(3-methylpiperidin-1-yl)sulfonyl]aniline(SALTDATA
• 4-(3-methylpiperidin-1-yl)sulfonylaniline
• BBL013936
• G19122
• EN300-09750
• VS-04055
• 4-(3-methylpiperidin-1-ylsulfonyl)aniline
• HMS1695F06
• CS-0307884
• ALBB-002085
• STK411542
• 109069-00-3
• SB44096
• AKOS000200950
• J-514195
• Z56985783
• DTXSID00389822
• J-002229
• MFCD02746182
• AKOS016041768
• ASN 03212706
• 4-(3-Methylpiperidin-1-yl)sulfonylaniline

• MDL： MFCD02746182
• Inchi： 1S/C12H18N2O2S/c1-10-3-2-8-14(9-10)17(15,16)12-6-4-11(13)5-7-12/h4-7,10H,2-3,8-9,13H2,1H3
• InChI Key： USLQEPOHTJUPHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 105-107 °C
• Boiling Point: 420.7±47.0 °C at 760 mmHg
• Flash Point: 208.2±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3-Methylpiperidin-1-yl)sulfonylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-(3-Methylpiperidin-1-yl)sulfonylaniline

Comprehensive Overview of 4-(3-Methylpiperidin-1-yl)sulfonylaniline (CAS No. 109069-00-3): Properties, Applications, and Industry Insights

4-(3-Methylpiperidin-1-yl)sulfonylaniline (CAS No. 109069-00-3) is a specialized sulfonamide derivative with a unique molecular structure combining a 3-methylpiperidine moiety and an aniline sulfonyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in synthesizing bioactive molecules. The presence of both basic nitrogen and sulfonyl functionalities enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

Recent advancements in drug discovery have highlighted the importance of piperidine-containing compounds, with 4-(3-Methylpiperidin-1-yl)sulfonylaniline serving as a scaffold for CNS-targeting agents and enzyme inhibitors. Industry reports indicate growing interest in this compound for developing selective serotonin reuptake modulators, aligning with the rising demand for neuropharmacological solutions. Its logP value and hydrogen bonding capacity suggest favorable blood-brain barrier permeability, a hot topic in neurological drug design.

From a synthetic chemistry perspective, the sulfonylaniline core of this compound allows for regioselective functionalization, addressing the pharmaceutical industry's need for position-specific modifications. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis. Researchers frequently search for sulfonamide solubility data and stability under physiological conditions—key parameters for preclinical development.

The agrochemical sector explores 4-(3-Methylpiperidin-1-yl)sulfonylaniline as a precursor for crop protection agents, particularly those targeting fungal pathogens. Its structural features align with modern green chemistry principles, showing potential for reduced environmental persistence compared to traditional aryl sulfonamides. Patent analyses reveal increasing applications in sustainable pesticide formulations, responding to the global push for eco-friendly agriculture solutions.

Thermodynamic characterization shows the compound's melting point at 142-145°C with good thermal stability up to 200°C, making it suitable for high-temperature reactions. Computational chemistry models predict strong protein-ligand interactions at enzyme active sites, particularly with carbonic anhydrase isoforms—a trending research area in precision medicine. These properties address frequent queries about molecular docking compatibility and target selectivity in drug development forums.

Quality control protocols for CAS 109069-00-3 emphasize residual solvent analysis and heavy metal screening, reflecting industry concerns about process-related impurities. The compound's chromatographic behavior has been extensively documented, supporting method development for regulatory compliance testing. These details respond to laboratory professionals searching for HPLC method validation parameters and ICH guideline alignment.

Emerging applications in material science explore its use as a monomer for conductive polymers, leveraging the electron-withdrawing sulfonyl group to modify charge transport properties. This interdisciplinary potential makes 4-(3-Methylpiperidin-1-yl)sulfonylaniline relevant to searches about organic electronic materials and flexible device components, bridging pharmaceutical and advanced material research.